Cas no 2229349-15-7 (tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate
• CAS No: 2229349-15-7
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 6259515
• PubChem ID: 165826469
• Update Time: 2025-05-19

tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(quinolin-7-yl)propyl]carbamate
• EN300-1902809
• 2229349-15-7

• Inchi： 1S/C17H23N3O2/c1-17(2,3)22-16(21)20-11-14(10-18)13-7-6-12-5-4-8-19-15(12)9-13/h4-9,14H,10-11,18H2,1-3H3,(H,20,21)
• InChI Key： AIEIRVPKTFZPCX-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC2=CC=CN=C2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate

Introduction to Tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate (CAS No. 2229349-15-7)

Tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate, with the CAS number 2229349-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that feature a unique structural motif combining a tert-butyl group, an amino-substituted propyl chain, and a quinoline moiety. The presence of these distinct functional groups makes it a versatile intermediate in the development of novel therapeutic agents.

The quinoline scaffold, particularly the 7-substituted quinoline derivative, is well-documented for its broad spectrum of biological activities. Quinolines and their derivatives have been extensively studied for their potential as antimicrobial, antimalarial, and anticancer agents. The incorporation of a quinolin-7-yl group into the molecular structure of Tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate not only enhances its pharmacological profile but also opens up possibilities for further functionalization and derivatization.

The tert-butyl carbamate functionality serves as a protecting group for the amino group, which can be strategically removed under specific conditions to reveal the reactive amine. This protective group is particularly useful in multi-step syntheses where selective deprotection is required to avoid unwanted side reactions. The propyl chain provides a flexible linker that can influence the compound's solubility and bioavailability, making it an attractive candidate for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that combine multiple pharmacophores to achieve synergistic effects. Tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate exemplifies this approach by integrating a quinoline core with an aminoalkyl moiety. Such hybrid structures have shown promise in targeting complex biological pathways, particularly in oncology and inflammation.

In the context of oncology research, quinoline derivatives have been explored for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The tert-butyl carbamate group can be engineered to enhance metabolic stability while maintaining binding affinity to biological targets. This balance is crucial for developing drugs with improved pharmacokinetic profiles.

Furthermore, the amino group in Tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate can be utilized for further derivatization, such as coupling with carboxylic acids or heterocyclic compounds to generate more complex structures. This adaptability makes it a valuable building block in synthetic chemistry.

The synthesis of Tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate involves multi-step organic transformations, including nucleophilic substitution, condensation reactions, and protection-deprotection strategies. The use of high-purity starting materials and controlled reaction conditions is essential to ensure high yields and minimal impurities. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to characterize the compound's structure and purity.

Current research in medicinal chemistry emphasizes the development of targeted therapies with minimal off-target effects. Tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate fits into this paradigm by offering a structurally diverse molecule that can be tailored to specific biological targets. Its quinoline core suggests potential activity against pathogens resistant to conventional treatments, while its aminoalkyl chain provides opportunities for further optimization.

The compound's potential extends beyond oncology; it has shown promise in preclinical studies as a modulator of inflammatory pathways. Inflammatory processes are implicated in various chronic diseases, including autoimmune disorders and neurodegenerative conditions. By targeting key enzymes or receptors involved in inflammation, Tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate could serve as a lead compound for developing novel anti-inflammatory agents.

The tert-butyl carbamate group not only protects the amino function but also influences the compound's overall physicochemical properties. This functionality can enhance lipophilicity or water solubility depending on the reaction conditions used during synthesis. Such tunability is critical for optimizing drug delivery systems and improving therapeutic efficacy.

In conclusion, Tert-butyl N-3-amino-2-(quinolin-7-yl)propylcarbamate (CAS No. 2229349-15-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents with broad biological activities. As research continues to uncover new applications for quinoline derivatives, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.